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Compound of Interest

Compound Name: Phenolphthalin

Cat. No.: B1214455 Get Quote

An In-depth Technical Guide to Phenolphthalein

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of phenolphthalein, a widely

recognized phthalein dye. The document details its chemical properties, mechanisms of action,

and key applications in laboratory and industrial settings, with a focus on information relevant

to researchers, scientists, and professionals in drug development. The synonym

"phenolphthalin" is sometimes used to refer to this compound.

Core Chemical and Physical Data
A summary of the key quantitative data for phenolphthalein is presented below for easy

reference.
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Property Value

CAS Number 77-09-8

Molecular Formula C₂₀H₁₄O₄

Molecular Weight 318.32 g/mol

Appearance White to yellowish-white crystalline powder

Solubility
Slightly soluble in water; soluble in ethanol,

ether

Melting Point 258-263 °C

pH Transition Range
pH 8.2 (colorless) to pH 10.0 (pink/fuchsia)[1][2]

[3][4]

Mechanism of Action as a pH Indicator
Phenolphthalein is extensively used as an indicator in acid-base titrations due to its distinct

color change that is dependent on the pH of the solution.[1][2][3][5] This change in color is a

result of structural rearrangements of the molecule.

Acidic to Neutral Conditions (pH < 8.2): In acidic and neutral solutions, phenolphthalein

exists in its nonionized lactone form, which is colorless.[1][3][5]

Basic Conditions (pH 8.2 - 10.0): As the pH increases and the solution becomes basic, the

lactone ring opens, and the molecule is doubly deprotonated to form a quinoid structure.[1]

[3] This new form has an extended conjugated system, which allows it to absorb light in the

visible spectrum, resulting in a pink to fuchsia color.[1]

Strongly Basic Conditions (pH > 12): In very strongly basic solutions, the pink color of

phenolphthalein slowly fades to colorless. This is due to the formation of an In(OH)³⁻ form,

which disrupts the conjugated system.[1][5]

Strongly Acidic Conditions (pH < 0): Under strongly acidic conditions, phenolphthalein can

become protonated, leading to an orange coloration.[3][5]

pH-dependent structural forms of phenolphthalein.
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Experimental Protocols
Preparation of 1% (w/v) Phenolphthalein Indicator
Solution
This protocol outlines the preparation of a 1% weight by volume phenolphthalein solution,

commonly used in acid-base titrations.

Materials:

Phenolphthalein powder

Ethanol (95% or higher)

Distilled water

Precision balance

100 mL beaker

50 mL measuring cylinder

Stirring rod

100 mL volumetric flask

Storage bottle

Procedure:

Weigh out 1.0 g of phenolphthalein powder using a precision balance.

Measure 50 mL of ethanol and transfer it to the 100 mL beaker.

Add the weighed phenolphthalein powder to the ethanol in the beaker.

Stir the mixture with a stirring rod until the phenolphthalein is completely dissolved.
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Slowly add distilled water to the beaker to bring the total volume to approximately 90 mL

while stirring.

Carefully transfer the solution to a 100 mL volumetric flask.

Rinse the beaker with a small amount of distilled water and add the rinsing to the volumetric

flask to ensure a complete transfer.

Add distilled water to the volumetric flask until the bottom of the meniscus reaches the 100

mL mark.

Stopper the flask and invert it several times to ensure the solution is homogeneous.

Transfer the final solution to a labeled storage bottle.

Acid-Base Titration Using Phenolphthalein Indicator
This protocol describes the use of phenolphthalein to determine the endpoint of a titration

between a strong acid (e.g., HCl) and a strong base (e.g., NaOH).

Materials:

Standardized solution of NaOH (e.g., 0.1 M)

Solution of HCl of unknown concentration

1% Phenolphthalein indicator solution

Burette

Pipette (e.g., 25 mL)

Erlenmeyer flask

White tile or paper

Procedure:
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Rinse the burette with a small amount of the NaOH solution and then fill it, ensuring no air

bubbles are present in the tip. Record the initial burette reading.

Pipette a known volume (e.g., 25.0 mL) of the HCl solution into a clean Erlenmeyer flask.

Add 2-3 drops of the 1% phenolphthalein indicator solution to the HCl in the flask. The

solution should remain colorless.

Place the Erlenmeyer flask on a white tile or paper under the burette to easily observe the

color change.

Slowly add the NaOH solution from the burette to the HCl solution while constantly swirling

the flask.

As the endpoint is approached, the pink color will start to appear where the NaOH is added

and will disappear upon swirling. Add the NaOH dropwise at this stage.

The endpoint is reached when the addition of a single drop of NaOH solution causes a faint

but permanent pink color to persist for at least 30 seconds.[6]

Record the final burette reading. The volume of NaOH used is the difference between the

final and initial readings.

Repeat the titration at least two more times to obtain concordant results.

Biological Activity and Toxicology
Former Use as a Laxative
Phenolphthalein was widely used as a stimulant laxative for over a century.[3][4][5][7] Its

laxative effect is due to the stimulation of the intestinal mucosa.[4][8] However, its use in over-

the-counter laxatives was discontinued following concerns about its potential carcinogenicity.[3]

[5][7]

Carcinogenicity
Studies in experimental animals have provided sufficient evidence for the carcinogenicity of

phenolphthalein.[9] Oral exposure to phenolphthalein has been shown to cause tumors in
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multiple tissue sites in rats and mice.[9][10] As a result, the International Agency for Research

on Cancer (IARC) has classified phenolphthalein as a Group 2B carcinogen, meaning it is

"possibly carcinogenic to humans".[11] The U.S. National Toxicology Program has also

concluded that phenolphthalein is reasonably anticipated to be a human carcinogen.[9]

Metabolism
In the body, phenolphthalein is absorbed from the gastrointestinal tract and undergoes

extensive metabolism.[9] The primary metabolite is phenolphthalein glucuronide, which is

formed in the intestinal epithelium and liver.[9][11][12] This conjugate is then eliminated

primarily in the bile.[9][12]

Other Applications
Kastle-Meyer Test: A reduced, colorless form of phenolphthalein, known as phenolphthalin,

is used in the Kastle-Meyer test to presumptively identify the presence of blood.[5] In the

presence of hemoglobin and an oxidizing agent (hydrogen peroxide), phenolphthalin is

oxidized back to phenolphthalein, resulting in a pink color.[5]

Concrete Carbonation Test: The pH sensitivity of phenolphthalein is utilized to test the depth

of carbonation in concrete.[5][9] Normal concrete has a high pH and will turn pink when a

phenolphthalein solution is applied, whereas carbonated concrete has a lower pH and will

remain colorless.[8]

Disappearing Inks: Phenolphthalein is a component in some disappearing inks, where its

color change in the presence of a base and subsequent fading due to reaction with

atmospheric carbon dioxide is exploited.[5][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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